Cas no 139062-93-4 (Propanamide, N-[1-(phenylmethyl)-4-piperidinyl]-)
139062-93-4 structure
Product Name:Propanamide, N-[1-(phenylmethyl)-4-piperidinyl]-
CAS No:139062-93-4
MF:C15H22N2O
MW:246.347983837128
CID:1259708
PubChem ID:17249019
Update Time:2025-04-20
Propanamide, N-[1-(phenylmethyl)-4-piperidinyl]- Chemical and Physical Properties
Names and Identifiers
-
- Propanamide, N-[1-(phenylmethyl)-4-piperidinyl]-
- N-[1-(Phenylmethyl)-4-piperidinyl]propanamide
- DTXSID401250971
- 139062-93-4
- SCHEMBL7268908
- STK489595
- AKOS003383762
- N-(1-benzylpiperidin-4-yl)propanamide
-
- Inchi: 1S/C15H22N2O/c1-2-15(18)16-14-8-10-17(11-9-14)12-13-6-4-3-5-7-13/h3-7,14H,2,8-12H2,1H3,(H,16,18)
- InChI Key: HJGLMSPHPRPBCW-UHFFFAOYSA-N
- SMILES: O=C(CC)NC1CCN(CC2C=CC=CC=2)CC1
Computed Properties
- Exact Mass: 246.17336
- Monoisotopic Mass: 246.173213330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.34
Propanamide, N-[1-(phenylmethyl)-4-piperidinyl]- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
139062-93-4 (Propanamide, N-[1-(phenylmethyl)-4-piperidinyl]-) Related Products
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